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The core information available for DHFR-IN-8 is summarized in the table below.

Property Description

Chemical Name DHFR-IN-8 (compound 6r) [1]

CAS Number 3032441-09-8 [1]

Molecular
Formula

C₁₈H₁₄N₆S [1]

Molecular
Weight

346.41 g/mol [1]

Biological Role Dihydrofolate reductase (DHFR) inhibitor; affects purine and thymidylate

biosynthesis, impacting cell proliferation and growth [1].

Antibacterial
Activity

Inhibits methicillin-resistant Staphylococcus aureus (MRSA) ATCC 43300 (IC₅₀ =

15.6 ng/mL) in mouse models of systemic and thigh infection [1].

The table below summarizes its cytotoxic activity against various human cancer cell lines, as measured by

MTT assays after 72 hours of treatment [1].
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Cell Line Cancer Type IC₅₀ (μM) [1]

HGC-27 Gastric Cancer 0.001

HCT-116 Colorectal Carcinoma 0.005

HepG2 Hepatocellular Carcinoma 0.12

MCF7 Breast Cancer 0.58

Mechanism of Action and Research Context

DHFR-IN-8 functions by inhibiting the dihydrofolate reductase (DHFR) enzyme [1]. The following diagram

illustrates the crucial role of DHFR in the folate metabolism pathway and where DHFR-IN-8 acts.
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DHFR-IN-8 inhibits the conversion of DHF to THF, a key step for DNA synthesis.

As shown above, DHFR catalyzes the conversion of dihydrofolate (DHF) to tetrahydrofolate (THF) [2] [3].

THF is an essential cofactor for the synthesis of purine nucleotides and thymidylate, which are the building

blocks of DNA and RNA [4] [2]. By inhibiting DHFR, DHFR-IN-8 depletes the cellular pool of THF,

thereby disrupting DNA synthesis and ultimately leading to the cessation of cell proliferation, which is

particularly effective against rapidly dividing cells like cancer cells or certain bacteria [4] [1].

Research Applications and Workflow

The identified activities of DHFR-IN-8 suggest two primary research applications, which can be integrated

into a standard discovery workflow.
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Potential research applications and a generalized experimental workflow for DHFR-IN-8.

As a potential anticancer agent: The potent cytotoxicity against a panel of human cancer cell lines
makes it a candidate for further oncology research [1].
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As a template for antibacterial development: Its high potency against MRSA indicates potential for

developing new antibiotics to combat drug-resistant bacterial infections [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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